Cas no 189096-90-0 (3-Isoxazolecarboxamide,N-methoxy-N-methyl-)

• Product Name: 3-Isoxazolecarboxamide,N-methoxy-N-methyl-
• CAS No: 189096-90-0
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• MDL: MFCD18818558
• CID: 115536
• PubChem ID: 22489102
• Update Time: 2025-10-21

3-Isoxazolecarboxamide,N-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxamide,N-methoxy-N-methyl-
• N-methoxy-N-methylisoxazole-3-carboxamide
• N-methoxy-N-methyl-1,2-oxazole-3-carboxamide
• 3-Isoxazolecarboxamide,N-methoxy-N-methyl-(9CI)
• N-methoxy-N-methylisoxazole-3-carboxamide(WXC06798)
• SCHEMBL6050489
• 189096-90-0
• N-Methoxy-N-methyl-3-isoxazolecarboxamide
• DHEWMIAJHISOGS-UHFFFAOYSA-N
• AS-67435
• MFCD18818558
• A1-01081
• CS-0037667
• W13617
• AKOS010837273
• N-Methoxy-N-methy3-isoxazolecarboxamide
• DB-130474

• MDL： MFCD18818558
• Inchi： 1S/C6H8N2O3/c1-8(10-2)6(9)5-3-4-11-7-5/h3-4H,1-2H3
• InChI Key： DHEWMIAJHISOGS-UHFFFAOYSA-N
• SMILES： O(C)N(C)C(C1C=CON=1)=O

Computed Properties

• Exact Mass: 156.053
• Monoisotopic Mass: 156.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6A^2
• XLogP3: 0.2

Additional information on 3-Isoxazolecarboxamide,N-methoxy-N-methyl-

Comprehensive Analysis of 3-Isoxazolecarboxamide, N-methoxy-N-methyl- (CAS No. 189096-90-0)

3-Isoxazolecarboxamide, N-methoxy-N-methyl- (CAS No. 189096-90-0) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique structure, featuring an isoxazole ring and a N-methoxy-N-methyl carboxamide group, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for "3-Isoxazolecarboxamide applications" or "CAS 189096-90-0 synthesis," reflecting its growing relevance in drug discovery and material science.

The compound's molecular formula, C₆H₈N₂O₃, highlights its potential for modular derivatization, a key trend in modern green chemistry and sustainable synthesis. Recent studies emphasize its role in developing biocompatible polymers and enzyme inhibitors, aligning with the rising demand for "eco-friendly chemical intermediates" in academic and industrial forums. Its stability under physiological conditions has also sparked interest in "3-Isoxazolecarboxamide drug delivery systems," a hot topic in nanomedicine research.

From a technical perspective, the N-methoxy-N-methyl moiety in 189096-90-0 enhances solubility in polar solvents, addressing common challenges in "heterocyclic compound formulation." Analytical techniques like HPLC and LC-MS are typically employed for purity assessment, as queried in "CAS 189096-90-0 analytical methods." The compound's compatibility with cross-coupling reactions further positions it as a versatile building block for high-value fine chemicals.

Market trends indicate increasing patent filings involving 3-Isoxazolecarboxamide derivatives, particularly in "crop protection agents" and "metabolic pathway modulators." This correlates with search engine data showing spikes in "isoxazole-based agrochemicals 2024" queries. Regulatory databases confirm its approval for research use in major jurisdictions, though users often verify "189096-90-0 safety data sheets" for compliance with regional guidelines.

In conclusion, 3-Isoxazolecarboxamide, N-methoxy-N-methyl- represents a nexus of innovation across multiple disciplines. Its dual utility in life sciences and industrial chemistry ensures sustained academic interest, while commercial applications continue to expand in response to global demands for specialty chemicals and bioactive compounds.